Cas no 40630-84-0 (2-Bromo-acetic Acid 2-Propen-1-yl Ester)

• Product Name: 2-Bromo-acetic Acid 2-Propen-1-yl Ester
• CAS No: 40630-84-0
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 925993
• PubChem ID: 527610
• Update Time: 2025-06-13

2-Bromo-acetic Acid 2-Propen-1-yl Ester Chemical and Physical Properties

Names and Identifiers

• ALLYL BROMOACETATE
• prop-2-enyl 2-bromoacetate
• allyl bromoethanoate
• allyl monobromoacetate
• BrCH2CO2 allyl
• bromoacetic acid 2-propenyl ester
• bromoacetic acid allyl ester
• prop-2-enyl bromoacetate
• 40630-84-0
• Acetic acid, 2-bromo-, 2-propen-1-yl ester
• DTXSID10335850
• MFCD16620537
• SCHEMBL299657
• DB-208209
• AKOS040768608
• PROP-2-EN-1-YL 2-BROMOACETATE
• 2-Bromo-acetic Acid 2-Propen-1-yl Ester
• bromo-acetic acid allyl ester
• allyl 2-bromoacetate

• Inchi： 1S/C5H7BrO2/c1-2-3-8-5(7)4-6/h2H,1,3-4H2
• InChI Key： MUWVIMJPXKIXJK-UHFFFAOYSA-N
• SMILES： BrCC(=O)OCC=C

Computed Properties

• Exact Mass: 177.96300
• Monoisotopic Mass: 177.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.11050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on 2-Bromo-acetic Acid 2-Propen-1-yl Ester

Comprehensive Guide to 2-Bromo-acetic Acid 2-Propen-1-yl Ester (CAS No. 40630-84-0): Properties, Applications, and Industry Insights

2-Bromo-acetic Acid 2-Propen-1-yl Ester (CAS No. 40630-84-0), also known as allyl 2-bromoacetate, is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This ester derivative combines the reactivity of a bromoacetate group with the versatile allyl moiety, making it a valuable intermediate in the synthesis of polymers, pharmaceuticals, and agrochemicals. Its molecular structure (C5H7BrO2) features a reactive bromoacetyl group, which facilitates nucleophilic substitution reactions, and an allyl group, known for participating in radical and coupling reactions.

In recent years, the demand for 2-Bromo-acetic Acid 2-Propen-1-yl Ester has grown due to its role in green chemistry initiatives. Researchers are exploring its use in sustainable polymerization techniques, such as atom-transfer radical polymerization (ATRP), a method praised for minimizing waste and energy consumption. This aligns with the global trend toward eco-friendly chemical processes, a topic frequently searched in AI-driven material science databases. The compound’s ability to act as a crosslinking agent also makes it relevant in the development of biodegradable plastics, addressing the urgent need for alternatives to conventional polymers.

The synthesis of 2-Bromo-acetic Acid 2-Propen-1-yl Ester typically involves the esterification of 2-bromoacetic acid with allyl alcohol under controlled conditions. Industrial-scale production requires precise temperature and pH control to optimize yield and purity, a process often queried in chemical engineering forums. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality assurance, ensuring compliance with regulatory standards such as REACH and FDA guidelines for indirect food contact applications.

Beyond polymerization, CAS No. 40630-84-0 is investigated for its potential in pharmaceutical intermediates. Its allyl group can undergo Claisen rearrangements or Pd-catalyzed couplings, enabling the construction of complex molecular frameworks. This has sparked interest in AI-assisted drug discovery platforms, where the compound’s reactivity patterns are modeled to predict novel synthetic routes. Such applications are frequently discussed in high-impact journals and patent filings, reflecting its commercial and academic value.

From a safety perspective, handling 2-Bromo-acetic Acid 2-Propen-1-yl Ester requires adherence to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as a hazardous material under most jurisdictions, its bromoacetyl functionality warrants caution due to potential lachrymatory effects. These operational details are commonly searched in occupational safety databases and chemical handling guidelines.

In conclusion, 2-Bromo-acetic Acid 2-Propen-1-yl Ester (CAS No. 40630-84-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its dual functionality as a synthetic building block and a green chemistry enabler positions it as a compound of enduring interest. As industries prioritize sustainability and efficiency, this ester’s role in advanced material design and pharmaceutical synthesis is poised to expand, making it a focal point for both research and industrial applications.